Cas no 2228096-08-8 (2-amino-2-1-(4-ethylcyclohexyl)cyclopropylacetic acid)
2-amino-2-1-(4-ethylcyclohexyl)cyclopropylacetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-amino-2-[1-(4-ethylcyclohexyl)cyclopropyl]acetic acid
- 2228096-08-8
- EN300-1810229
- 2-amino-2-1-(4-ethylcyclohexyl)cyclopropylacetic acid
-
- Inchi: 1S/C13H23NO2/c1-2-9-3-5-10(6-4-9)13(7-8-13)11(14)12(15)16/h9-11H,2-8,14H2,1H3,(H,15,16)
- InChI Key: JFCXMGWNHVGZHS-UHFFFAOYSA-N
- SMILES: OC(C(C1(CC1)C1CCC(CC)CC1)N)=O
Computed Properties
- Exact Mass: 225.172878976g/mol
- Monoisotopic Mass: 225.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 63.3Ų
2-amino-2-1-(4-ethylcyclohexyl)cyclopropylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1810229-0.05g |
2-amino-2-[1-(4-ethylcyclohexyl)cyclopropyl]acetic acid |
2228096-08-8 | 0.05g |
$1272.0 | 2023-09-19 | ||
| Enamine | EN300-1810229-0.1g |
2-amino-2-[1-(4-ethylcyclohexyl)cyclopropyl]acetic acid |
2228096-08-8 | 0.1g |
$1332.0 | 2023-09-19 | ||
| Enamine | EN300-1810229-0.25g |
2-amino-2-[1-(4-ethylcyclohexyl)cyclopropyl]acetic acid |
2228096-08-8 | 0.25g |
$1393.0 | 2023-09-19 | ||
| Enamine | EN300-1810229-0.5g |
2-amino-2-[1-(4-ethylcyclohexyl)cyclopropyl]acetic acid |
2228096-08-8 | 0.5g |
$1453.0 | 2023-09-19 | ||
| Enamine | EN300-1810229-1.0g |
2-amino-2-[1-(4-ethylcyclohexyl)cyclopropyl]acetic acid |
2228096-08-8 | 1g |
$1515.0 | 2023-06-03 | ||
| Enamine | EN300-1810229-2.5g |
2-amino-2-[1-(4-ethylcyclohexyl)cyclopropyl]acetic acid |
2228096-08-8 | 2.5g |
$2969.0 | 2023-09-19 | ||
| Enamine | EN300-1810229-5.0g |
2-amino-2-[1-(4-ethylcyclohexyl)cyclopropyl]acetic acid |
2228096-08-8 | 5g |
$4391.0 | 2023-06-03 | ||
| Enamine | EN300-1810229-10.0g |
2-amino-2-[1-(4-ethylcyclohexyl)cyclopropyl]acetic acid |
2228096-08-8 | 10g |
$6512.0 | 2023-06-03 | ||
| Enamine | EN300-1810229-1g |
2-amino-2-[1-(4-ethylcyclohexyl)cyclopropyl]acetic acid |
2228096-08-8 | 1g |
$1515.0 | 2023-09-19 | ||
| Enamine | EN300-1810229-5g |
2-amino-2-[1-(4-ethylcyclohexyl)cyclopropyl]acetic acid |
2228096-08-8 | 5g |
$4391.0 | 2023-09-19 |
2-amino-2-1-(4-ethylcyclohexyl)cyclopropylacetic acid Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on 2-amino-2-1-(4-ethylcyclohexyl)cyclopropylacetic acid
Recent Advances in the Study of 2-amino-2-1-(4-ethylcyclohexyl)cyclopropylacetic acid (CAS: 2228096-08-8)
The compound 2-amino-2-1-(4-ethylcyclohexyl)cyclopropylacetic acid (CAS: 2228096-08-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and cyclohexyl structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of considerable interest for drug development.
One of the key areas of research has been the synthesis and optimization of 2-amino-2-1-(4-ethylcyclohexyl)cyclopropylacetic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving asymmetric catalysis to achieve high enantiomeric purity, which is critical for its biological activity. This advancement is expected to facilitate further preclinical and clinical studies.
In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated that 2-amino-2-1-(4-ethylcyclohexyl)cyclopropylacetic acid exhibits potent anti-inflammatory and analgesic properties. A 2023 study in the European Journal of Pharmacology reported that the compound selectively inhibits cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway, with minimal effects on COX-1, thereby reducing gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a safer alternative for treating chronic inflammatory conditions.
Furthermore, computational modeling and molecular docking studies have provided insights into the compound's binding affinity and interaction with biological targets. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) highlighted that 2-amino-2-1-(4-ethylcyclohexyl)cyclopropylacetic acid forms stable interactions with the active site of COX-2, explaining its selectivity and efficacy. These computational findings are being used to guide the design of derivatives with enhanced therapeutic profiles.
Despite these promising developments, challenges remain in the clinical translation of 2-amino-2-1-(4-ethylcyclohexyl)cyclopropylacetic acid. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability, necessitating further formulation optimization. Additionally, long-term toxicity studies are required to ensure its safety profile. Ongoing research aims to address these issues, with several pharmaceutical companies expressing interest in advancing the compound into clinical trials.
In conclusion, 2-amino-2-1-(4-ethylcyclohexyl)cyclopropylacetic acid (CAS: 2228096-08-8) represents a promising candidate for the development of novel anti-inflammatory and analgesic therapies. Recent advances in its synthesis, pharmacological characterization, and mechanistic understanding have laid a solid foundation for future research. Continued efforts to optimize its pharmacokinetic properties and evaluate its safety will be crucial for its successful translation into clinical use.
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